3-[(4-fluorophenyl)amino]-1-(4-methylphenyl)-2-buten-1-one

• IUPAC Name: (E)-3-(4-fluoroanilino)-1-(4-methylphenyl)but-2-en-1-one
• InChI: InChI=1S/C17H16FNO/c1-12-3-5-14(6-4-12)17(20)11-13(2)19-16-9-7-15(18)8-10-16/h3-11,19H,1-2H3/b13-11+
• InChI Key: ITLYKGGMFDOLNZ-ACCUITESSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C=C(C)NC2=CC=C(C=C2)F
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)/C=C(\C)/NC2=CC=C(C=C2)F
• Molecular Formula: C17H16FNO
• Molecular Weight: 269.31 g/mol

Description

3-[(4-fluorophenyl)amino]-1-(4-methylphenyl)-2-buten-1-one, also known as FAB-144, is a synthetic cannabinoid that has gained attention in recent years due to its potential applications in scientific research. This compound belongs to the class of new psychoactive substances (NPS) and is structurally similar to other synthetic cannabinoids such as JWH-018 and AM-2201.

Mechanism of Action

The mechanism of action of 3-[(4-fluorophenyl)amino]-1-(4-methylphenyl)-2-buten-1-one is not fully understood, but it is believed to act as a potent agonist of the cannabinoid receptors CB1 and CB2. This results in the activation of downstream signaling pathways and the modulation of neurotransmitter release in the brain.
Biochemical and Physiological Effects:
Some of the biochemical and physiological effects of 3-[(4-fluorophenyl)amino]-1-(4-methylphenyl)-2-buten-1-one include the inhibition of adenylyl cyclase activity, the activation of mitogen-activated protein kinase (MAPK) signaling, and the modulation of calcium ion channels. These effects can lead to changes in synaptic plasticity, gene expression, and cellular metabolism.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(4-fluorophenyl)amino]-1-(4-methylphenyl)-2-buten-1-one in lab experiments is its high potency and selectivity for the cannabinoid receptors. This allows researchers to study the effects of synthetic cannabinoids on specific signaling pathways and cellular processes. However, one limitation is the lack of long-term safety data for 3-[(4-fluorophenyl)amino]-1-(4-methylphenyl)-2-buten-1-one and other synthetic cannabinoids, which may pose a risk to researchers and lab animals.

Future Directions

There are several future directions for research on 3-[(4-fluorophenyl)amino]-1-(4-methylphenyl)-2-buten-1-one and other synthetic cannabinoids. One area of interest is the development of novel compounds with improved pharmacological properties and reduced toxicity. Another direction is the investigation of the therapeutic potential of synthetic cannabinoids for various medical conditions, such as pain management and neurodegenerative diseases. Additionally, more research is needed to understand the long-term effects of synthetic cannabinoids on the brain and other organs.

Synthesis Methods

The synthesis of 3-[(4-fluorophenyl)amino]-1-(4-methylphenyl)-2-buten-1-one involves the reaction of 4-fluoroaniline with 4-methylacetophenone in the presence of a Lewis acid catalyst, followed by reduction with sodium borohydride. This method has been described in a patent application filed by the pharmaceutical company Pfizer.

Scientific Research Applications

3-[(4-fluorophenyl)amino]-1-(4-methylphenyl)-2-buten-1-one has been used in scientific research to investigate the pharmacological effects of synthetic cannabinoids on the endocannabinoid system. This system is involved in various physiological processes such as pain sensation, appetite, and mood regulation. Synthetic cannabinoids like 3-[(4-fluorophenyl)amino]-1-(4-methylphenyl)-2-buten-1-one are known to interact with the cannabinoid receptors in the brain and produce similar effects to those of natural cannabinoids like THC.